Cas no 68683-72-7 (L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-)

• Product name: L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
• CAS No: 68683-72-7
• MF: C₁₅H₂₈N₂O₅S
• MW: 348.45822
• CID: 392741
• PubChem ID: 71374557

L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
• (2S)-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]-4-methylsulfanylbutanoic acid
• 68683-72-7
• DTXSID10797333
• N-(tert-Butoxycarbonyl)-L-valyl-L-methionine

• Inchi： InChI=1S/C15H28N2O5S/c1-9(2)11(17-14(21)22-15(3,4)5)12(18)16-10(13(19)20)7-8-23-6/h9-11H,7-8H2,1-6H3,(H,16,18)(H,17,21)(H,19,20)/t10-,11-/m0/s1
• InChI Key： WTBGFWUPURGUPU-QWRGUYRKSA-N
• SMILES： CC(C)C(C(=O)NC(CCSC)C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.17204
• Monoisotopic Mass: 348.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 104.73